Cas no 20105-73-1 (b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester)

b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester structure
20105-73-1 structure
Product name:b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester
CAS No:20105-73-1
MF:C11H12ClFN2O6
MW:322.674185752869
CID:289304
PubChem ID:273749

b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester Chemical and Physical Properties

Names and Identifiers

    • b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester
    • 2-Chloroethyl 5-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-carboxylate
    • 2,4-DINITRO-5-FLUOROBENZOIC ACID
    • 5-Fluor-2,4-dinitro-benzoesaeure
    • 5-fluoro-2,4-dinitro-benzoic acid
    • AG-F-39244
    • AGN-PC-00NZVQ
    • Benzoic acid,5-fluoro-2,4-dinitro-
    • Benzoicacid, 3-fluoro-4,6-dinitro- (8CI)
    • CL23460
    • CTK4I1336
    • NCI60_000458
    • 20105-73-1
    • DTXSID10942129
    • 2-Chloroethyl 5-(5-fluoro-2,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-carboxylate
    • 1-[5-(2-Chloroethyl)-2-deoxypentofuranosyluronosyl]-5-fluoro-4-hydroxypyrimidin-2(1H)-one
    • NSC-119173
    • CHEMBL1975394
    • NSC119173
    • Inchi: InChI=1S/C11H12ClFN2O6/c12-1-2-20-10(18)8-6(16)3-7(21-8)15-4-5(13)9(17)14-11(15)19/h4,6-8,16H,1-3H2,(H,14,17,19)
    • InChI Key: OPZOUDUNAZXSTL-UHFFFAOYSA-N
    • SMILES: ClCCOC(C1C(O)CC(N2C=C(F)C(=O)NC2=O)O1)=O

Computed Properties

  • Exact Mass: 322.03686
  • Monoisotopic Mass: 322.0367920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.17
  • LogP: -0.89390

b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester Related Literature

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